Cas no 1351392-41-0 (Ethyl2-(4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy)acetate)

• Product Name: Ethyl2-(4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy)acetate
• CAS No: 1351392-41-0
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 5149629
• Update Time: 2025-10-07

Ethyl2-(4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-(4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy)acetate
• Ethyl 2-(4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy)acetate
• (4,5-Dimethyl-2-[1,2,4]triazol-4-yl-phenoxy)-acetic acid ethyl ester
• Acetic acid, 2-[4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy]-, ethyl ester

• Inchi： 1S/C14H17N3O3/c1-4-19-14(18)7-20-13-6-11(3)10(2)5-12(13)17-8-15-16-9-17/h5-6,8-9H,4,7H2,1-3H3
• InChI Key： FYWBYZLHMJYMOD-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1=CC(C)=C(C)C=C1N1C=NN=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• XLogP3: 2.1
• Topological Polar Surface Area: 66.2

Additional information on Ethyl2-(4,5-dimethyl-2-(4H-1,2,4-triazol-4-yl)phenoxy)acetate

Ethyl 2-(4,5-Dimethyl-2-(4H-1,2,4-Triazol-4-Yl)Phenoxy)Acetate: A Comprehensive Overview

Ethyl 2-(4,5-Dimethyl-2-(4H-1,2,4-Triazol-4-Yl)Phenoxy)Acetate (CAS No. 1351392-41-0) is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties. The molecule consists of a phenoxy group substituted with a triazole ring and ethyl ester functionality, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers. Researchers have explored its ability to form robust polymer networks through click chemistry reactions. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for use in aerospace and automotive industries. The incorporation of the triazole group into the polymer backbone has been shown to enhance intermolecular interactions, leading to improved material properties.

In the pharmaceutical sector, Ethyl 2-(4,5-Dimethyl-2-(4H-1,2,4-Triazol-4-Yl)Phenoxy)Acetate has been investigated as a precursor for drug delivery systems. Its ability to undergo controlled degradation under specific physiological conditions makes it a promising candidate for targeted drug delivery. Scientists have demonstrated that this compound can be used to synthesize biocompatible nanoparticles that encapsulate therapeutic agents, ensuring their safe and efficient delivery to target sites within the body.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and greater purity. These improvements have made it more accessible for large-scale applications in both academic research and industrial settings.

Ethyl 2-(4,5-Dimethyl-2-(4H-1,2,4-Triazol-4-Yl)Phenoxy)Acetate has also been studied for its role in agrochemicals. Researchers have found that this compound can act as a bioactive agent in plant growth regulation. Its ability to modulate plant hormone signaling pathways has been explored in agricultural settings, with promising results in enhancing crop yields and resistance to environmental stressors.

Furthermore, this compound has been utilized in the development of advanced coatings and adhesives. Its unique chemical structure allows for strong adhesion properties under various environmental conditions. Recent studies have demonstrated its effectiveness in creating durable coatings for metal surfaces, providing enhanced corrosion resistance and mechanical stability.

The versatility of Ethyl 2-(4,5-Dimethyl-2-(4H-1,2,4-Triazol)-Yl)Phenoxy)-Acetate lies in its ability to participate in a wide range of chemical reactions. Its reactivity towards nucleophiles and electrophiles makes it a valuable building block in organic synthesis. This property has been exploited in the creation of novel heterocyclic compounds with potential applications in medicinal chemistry.

In conclusion, Ethyl 2-(4,5-Dimethyl)-< strong>Phenoxy strong>)Acetate (CAS No.< strong> 1351392 strong>-< strong> strong>< strong> strong>) is a multifaceted compound with vast potential across diverse industries. Its unique chemical properties and reactivity make it an essential component in modern material science and pharmaceutical research. As ongoing research continues to uncover new applications for this compound, its significance in scientific and industrial advancements is expected to grow further.